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Compound of Interest

Compound Name: 1,7-Octadien-3-ol
CAS No.: 30385-19-4
Cat. No.: B8725285
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for a compound identified as "1,7-Octadien-3-
ol" is not readily available in public databases. This guide is therefore predicated on the
chemical properties of the closely related and structurally similar compound, cis-3-Octen-1-ol
(CAS Number: 20125-84-2), and established best practices for the safe handling and disposal
of unsaturated, combustible alcohols. Researchers must always consult their institution's
Environmental Health and Safety (EHS) department for guidance specific to their location and
facilities.

Foundational Principles: Chemical Profile and
Hazard Assessment

Understanding the chemical nature of 1,7-Octadien-3-ol is paramount to its safe disposal. As
an unsaturated alcohol, its primary hazards are associated with its combustibility and potential
for environmental persistence if not managed correctly. The disposal plan is therefore designed
to mitigate these risks through controlled collection, segregation, and regulated disposal
pathways.
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Based on data for the analogous compound, cis-3-Octen-1-ol, we can infer the key physical

and chemical properties that inform our disposal protocol.[1][2]

Property

Value (for cis-3-Octen-1-ol)

Implication for Disposal

CAS Number

20125-84-2

Essential for accurate chemical
inventory and waste manifest
documentation.

Molecular Formula

C8H160

Indicates an organic
compound with a hydroxyl
group, classifying it as an

alcohol.

Molecular Weight

128.21 g/mol

Relevant for calculating

quantities for waste manifests.

Flash Point

82 °C (190 °F)

Combustible Liquid.[1][2][3]
This property dictates the need
for storage away from ignition
sources and disposal as a

regulated waste.

GHS Classification

Warning: H227 (Combustible
liquid)

This harmonized classification
confirms the fire risk and
necessitates specific handling

precautions.[1]

The combustibility of this alcohol means that its vapors can ignite if exposed to a source of

ignition.[4] Therefore, improper disposal, such as pouring it down the drain or placing it in

general solid waste, is strictly prohibited as it can create fire hazards in plumbing or waste

processing facilities.[5][6][7][8]

Immediate Safety Protocols: Personal Protective
Equipment (PPE) and Spill Management

Prior to handling 1,7-Octadien-3-ol for any purpose, including disposal, the following PPE is

mandatory to prevent personal exposure.
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Personal Protective Equipment (PPE) Requirements:

Eye Protection: Wear chemical safety goggles to protect against splashes.[9]
Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A flame-resistant lab coat should be worn.[10]

Respiratory Protection: In cases of poor ventilation or when handling large quantities where
vapor concentrations may be high, a respirator may be necessary.

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to prevent a fire hazard and

environmental contamination.

Alert Personnel: Immediately notify all personnel in the vicinity of the spill.

Eliminate Ignition Sources: Turn off any open flames, hot plates, or other potential ignition
sources.[9]

Ventilate the Area: Increase ventilation to the area, preferably by using a chemical fume
hood.

Contain the Spill: For small spills, use an inert absorbent material such as sand, vermiculite,
or a commercial spill pillow to contain the liquid.[11]

Collect Absorbent Material: Carefully collect the saturated absorbent material using non-
sparking tools and place it in a designated, sealable container for hazardous waste.[12]

Decontaminate the Area: Clean the spill area with soap and water.

Waste Disposal: The container with the collected spill material must be labeled as hazardous
waste and disposed of according to the procedures outlined below.

Core Directive: The Disposal Workflow
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The proper disposal of 1,7-Octadien-3-ol is a multi-step process that ensures safety and
regulatory compliance. The fundamental principle is that as a combustible organic chemical, it
must be treated as hazardous waste.[7][13]

Step 1: Waste Collection and Segregation

All waste 1,7-Octadien-3-ol, whether used or unused, must be collected in a dedicated and
appropriate waste container.

o Container Selection: The waste container must be chemically compatible with the alcohol
and have a tight-fitting lid. High-density polyethylene (HDPE) or glass containers are
generally suitable.

e Labeling: As soon as the first drop of waste is added, the container must be labeled with a
hazardous waste tag.[7][11] The label must clearly state "Hazardous Waste," the full
chemical name "1,7-Octadien-3-ol," and an indication of its hazards (e.g., "Combustible™).

e Segregation: This waste stream must be segregated from other incompatible waste types.
Specifically, do not mix flammable or combustible alcohols with strong oxidizing agents,
acids, or bases to prevent dangerous chemical reactions.[13]

Step 2: On-Site Storage (Satellite Accumulation Area)

Designated laboratory spaces, known as Satellite Accumulation Areas (SAASs), are used for the
short-term storage of hazardous waste.[13]

o Location: The sealed and labeled waste container should be stored in a designated SAA
within the laboratory where the waste was generated.

e Secondary Containment: All liquid hazardous waste containers must be placed within a
secondary containment bin to catch any potential leaks.[13]

o Storage Conditions: Store the waste container in a cool, well-ventilated area away from heat,
sparks, or open flames.[1] If refrigeration is required, only use a refrigerator or freezer
specifically designed for the storage of flammable and combustible materials.[10]

The following diagram illustrates the decision-making process for the proper disposal of 1,7-
Octadien-3-ol.
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Caption: Decision workflow for the disposal of 1,7-Octadien-3-ol.
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Step 3: Final Disposal

For both small and large quantities, the final disposal must be handled by professionals.

Small Quantities (Lab Scale): Once the waste container in the SAA is full, contact your
institution's EHS department to arrange for a waste pickup.

Large Quantities (Bulk): For larger volumes, a licensed hazardous waste disposal provider
must be contracted.[5] These companies are equipped to safely transport and dispose of
combustible liquids in compliance with all federal and local regulations.[14] The most
common method of disposal for such organic compounds is high-temperature incineration at
a permitted facility.[15]

Disposal of Empty Containers

Empty containers that once held 1,7-Octadien-3-ol are also considered hazardous waste until
properly decontaminated.

Triple Rinse: The container must be triple-rinsed with a suitable solvent (such as ethanol or
acetone) that can dissolve the residue.[13]

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as
hazardous waste in a compatible liquid waste stream.[11]

Deface Label: After rinsing and air-drying, the original label on the container must be
completely removed or defaced.

Final Disposal: Once decontaminated, the container can typically be disposed of in the
regular trash or recycled, depending on local regulations.

By adhering to this comprehensive disposal plan, researchers and laboratory personnel can
ensure the safe and compliant management of 1,7-Octadien-3-ol waste, thereby protecting
themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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